Cas no 1806414-87-8 (6-Cyano-7-hydroxy-1H-benzimidazole)

• Product Name: 6-Cyano-7-hydroxy-1H-benzimidazole
• CAS No: 1806414-87-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4816111
• Update Time: 2025-06-26

6-Cyano-7-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-7-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H5N3O/c9-3-5-1-2-6-7(8(5)12)11-4-10-6/h1-2,4,12H,(H,10,11)
• InChI Key： XTZCVYBFSOKIFO-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7

Additional information on 6-Cyano-7-hydroxy-1H-benzimidazole

Introduction to 6-Cyano-7-hydroxy-1H-benzimidazole (CAS No. 1806414-87-8)

6-Cyano-7-hydroxy-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1806414-87-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 6-Cyano-7-hydroxy-1H-benzimidazole, including the presence of a cyano group at the 6-position and a hydroxyl group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological applications. Compounds containing this motif have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these, 6-Cyano-7-hydroxy-1H-benzimidazole has emerged as a promising candidate due to its ability to interact with biological targets in a highly specific manner. The cyano group introduces a polar functional moiety that can enhance binding affinity, while the hydroxyl group provides opportunities for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced pharmacological profiles. The compound 6-Cyano-7-hydroxy-1H-benzimidazole has been investigated for its potential applications in treating various diseases, particularly those involving dysregulated cellular signaling pathways. Studies have demonstrated its ability to modulate key enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The cyano group's electron-withdrawing nature enhances the compound's ability to interact with hydrophobic pockets of target proteins, while the hydroxyl group facilitates hydrogen bonding interactions, improving overall binding affinity.

One of the most compelling aspects of 6-Cyano-7-hydroxy-1H-benzimidazole is its versatility as a chemical scaffold. Researchers have leveraged its structure to develop analogs with improved solubility, bioavailability, and metabolic stability. For instance, modifications at the 2-position or 3-position of the benzimidazole ring have led to derivatives with enhanced activity against specific disease targets. These modifications often involve introducing additional functional groups such as amides, esters, or alcohols, which can further fine-tune the pharmacokinetic properties of the compound.

The therapeutic potential of 6-Cyano-7-hydroxy-1H-benzimidazole has been explored in several preclinical studies. In particular, its anti-cancer properties have been extensively investigated. Research indicates that this compound can induce apoptosis in cancer cells by inhibiting key signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, it has shown promise in preventing tumor growth and metastasis by disrupting cancer cell adhesion and migration. These findings have positioned 6-Cyano-7-hydroxy-1H-benzimidazole as a lead compound for further development into novel anticancer agents.

Beyond oncology, 6-Cyano-7-hydroxy-1H-benzimidazole has also been studied for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis, atherosclerosis, and neurodegenerative disorders. Studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting key inflammatory signaling pathways like NF-κB and MAPK. These findings suggest that 6-Cyano-7-hydroxy-1H-benzimidazole may have therapeutic potential in treating inflammatory conditions.

The development of 6-Cyano-7-hydroxy-1H-benzimidazole as a drug candidate has also benefited from advances in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of the compound with target proteins with high accuracy, facilitating rational drug design and optimization efforts. By integrating experimental data with computational predictions, scientists have been able to identify key structural features that contribute to the biological activity of 6-Cyano-7-hydroxy-1H-benzimidazole, leading to more efficient development pipelines.

Recent studies have also highlighted the importance of understanding the metabolic fate of 6-Cyano-7-hydroxy-1H-benzimidazole to optimize its pharmacokinetic properties. Metabolic studies have revealed that this compound undergoes biotransformation primarily through Phase II reactions such as glucuronidation and sulfation. These findings have informed strategies for improving drug stability and reducing potential toxicity concerns associated with prolonged exposure.

The synthesis of 6-Cyano-7-hydroxy-1H-benzimidazole presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Key synthetic steps often involve condensation reactions between appropriately substituted benzoylacetonitrile derivatives and urea or thiourea under controlled conditions. These reactions typically proceed efficiently under acidic or basic catalysis, yielding the desired benzimidazole core structure.

In conclusion, 6-Cyano - 7 - hydro xy - 1 H - ben zimi dazo le (CAS No . 180 64 14 -87 -8 ) is a promi sing compo und with significant therapeutic potential across multiple disease areas . Its unique structural features , combi ned wi th advanc es i n dr ug dis covery te chnolo gies , make i t a valuable scaffold for further development . As research continues to uncover new applications for this compo und , i t holds great promise for improv ing patient outcomes i n areas such as oncology , infl ammation , an d neurode generati ve dis orders . p >